(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(4-morpholinophenyl)methanone

• IUPAC Name: (2,2-dioxo-2λ6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-(4-morpholin-4-ylphenyl)methanone
• InChI: InChI=1S/C16H20N2O4S/c19-16(18-10-15-9-14(18)11-23(15,20)21)12-1-3-13(4-2-12)17-5-7-22-8-6-17/h1-4,14-15H,5-11H2
• InChI Key: AEWNDFYWBARNAS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)N3CC4CC3CS4(=O)=O
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes. This reaction proceeds efficiently with a broad array of substrates.

Scientific Research Applications

Synthesis and Characterization

(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(4-morpholinophenyl)methanone and its derivatives play a significant role in synthetic chemistry. For example, the synthesis and characterization of Zn nanoparticles using a hetero-bicyclic compound that shares structural similarities with the compound were reported, showcasing its utility in nanoparticle synthesis (Pushpanathan & Kumar, 2014).

Antioxidant Properties

Research into similar compounds has demonstrated significant antioxidant properties. For instance, the synthesis of diphenylmethane derivative bromophenols, including natural products, revealed effective antioxidant power, indicating potential applications in areas requiring antioxidant properties (Balaydın, Gülçin, Menzek, Göksu, & Şahin, 2010).

Application in Drug Design

The compound’s structure is useful in drug design due to its unique bicyclic β-lactam formation. Research demonstrates the transformation of cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones into cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones, which is a key process in the development of certain drug compounds (Mollet, D’hooghe, & Kimpe, 2012).

Antioxidative and Anti-inflammatory Properties

A study on a morpholine alkaloid from red seaweed showcased significant antioxidative and anti-inflammatory properties. These findings suggest the potential for similar compounds, like this compound, to be used in treatments requiring such properties (Makkar & Chakraborty, 2018).

Novel Morpholine-Based Building Blocks in Medicinal Chemistry

The synthesis of bridged bicyclic morpholine amino acids, which can serve as compact modules in medicinal chemistry, highlights the potential application of similar compounds in drug development (Kou, Zhu, Liu, Shen, Wu, & Hu, 2017).